Cas no 91013-21-7 (4-Pyridinecarboxylicacid, 6-ethoxy-1,2-dihydro-2-oxo-, ethyl ester)

• Product Name: 4-Pyridinecarboxylicacid, 6-ethoxy-1,2-dihydro-2-oxo-, ethyl ester
• CAS No: 91013-21-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 799111
• PubChem ID: 45094262
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 6-ethoxy-1,2-dihydro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 6-ethoxy-1,2-dihydro-2-oxo-, ethyl ester
• Isonicotinic acid, 2-ethoxy-6-hydroxy-, ethyl ester (7CI)
• Isonicotinic acid,2-ethoxy-6-hydroxy-,ethyl ester(7ci)
• SCHEMBL19330218
• Ethyl 6-ethoxy-2-oxo-1,2-dihydro-4-pyridinecarboxylate
• 91013-21-7

• Inchi： 1S/C10H13NO4/c1-3-14-9-6-7(5-8(12)11-9)10(13)15-4-2/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： DKIFUDPNEJDBDT-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(=O)OCC)=CC(N1)=O

Computed Properties

• Exact Mass: 211.084
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 0.7